Cas no 26140-55-6 (2-Butenoic acid, 2-methyl-, 7,8-dihydro-8,8-dimethyl-6-(3-methyl-1-oxobutoxy)-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-yl ester)

• Product Name: 2-Butenoic acid, 2-methyl-, 7,8-dihydro-8,8-dimethyl-6-(3-methyl-1-oxobutoxy)-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-yl ester
• CAS No: 26140-55-6
• MF: C₂₄H₂₈O₇
• MW: 428.47583712302
• CID: 258940
• Update Time: 2024-03-01

2-Butenoic acid, 2-methyl-, 7,8-dihydro-8,8-dimethyl-6-(3-methyl-1-oxobutoxy)-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,7,8-dihydro-8,8-dimethyl-6-(3-methyl-1-oxobutoxy)-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-ylester
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran, 2-butenoicacid deriv.
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-2-one,7,8-dihydro-6,7-dihydroxy-8,8-dimethyl-, 6-isovalerate 7-(2-methylcrotonate),(-)- (8CI)
• Crotonic acid, 2-methyl-, 7-ester with7,8-dihydro-6,7-dihydroxy-8,8-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-2-one
• Isovalericacid, 6-ester with 7,8-dihydro-6,7-dihydroxy-8,8-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-2-one2-methylcrotonate, (-)- (8CI)
• 2-Butenoic acid, 2-methyl-, 7,8-dihydro-8,8-dimethyl-6-(3-methyl-1-oxobutoxy)-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-yl ester

• Inchi： 1S/C24H28O7/c1-7-14(4)23(27)30-22-21(29-20(26)10-13(2)3)16-11-15-8-9-19(25)28-17(15)12-18(16)31-24(22,5)6/h7-9,11-13,21-22H,10H2,1-6H3
• InChI Key： ZCYDQSUQFINRLP-UHFFFAOYSA-N
• SMILES： C(OC1C(C)(C)OC2C=C3OC(=O)C=CC3=CC=2C1OC(=O)CC(C)C)(=O)C(C)=CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• XLogP3: 3.885

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Linear pyranocoumarins